Cas no 2229256-95-3 (methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine)
methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine Chemical and Physical Properties
Names and Identifiers
-
- methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine
- 2229256-95-3
- methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine
- EN300-1794651
-
- Inchi: 1S/C10H19N3/c1-8(2)13-7-9(6-12-13)10(3,4)11-5/h6-8,11H,1-5H3
- InChI Key: MBAFMFPZCZNOTF-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)C(C)(C)NC)C(C)C
Computed Properties
- Exact Mass: 181.157897619g/mol
- Monoisotopic Mass: 181.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.8Ų
methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794651-0.05g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-0.1g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-0.25g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-0.5g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-1.0g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1794651-2.5g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-5.0g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1794651-10.0g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1794651-1g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1794651-5g |
methyl({2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-yl})amine |
2229256-95-3 | 5g |
$3812.0 | 2023-09-19 |
methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine
Methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine and CAS No. 2229256-95-3: A Comprehensive Overview
Methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine, a compound with the CAS number 2229256-95-3, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This introduction aims to provide a detailed exploration of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its significance in modern medicinal chemistry.
The molecular structure of Methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine is characterized by a pyrazole core, which is a heterocyclic aromatic compound known for its versatility in drug design. The presence of a propyl group at the 1-position and another propyl group linked to the pyrazole ring via an amine functionality introduces a high degree of complexity and potential for diverse interactions with biological targets. This structural motif is particularly intriguing because it combines elements that are often associated with pharmacological activity, such as nitrogen-containing heterocycles and alkyl chains.
In recent years, there has been a surge in interest regarding pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The specific configuration of Methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine makes it a promising candidate for further investigation in these fields.
The synthesis of Methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyrazole core, which can be achieved through various methods such as condensation reactions between hydrazine derivatives and ketones. Once the pyrazole ring is established, functionalization at the 1-position with a propyl group can be accomplished using appropriate alkylating agents. The subsequent introduction of another propyl group at the 2-position of the pyrazole ring via an amine coupling reaction completes the synthesis.
One of the most notable aspects of Methyl({2-1-(propan-2-yll)-1H-pyrazol-l4-yIpropa-n_2-yI})amine is its potential to interact with biological targets in multiple ways. The amine functional group can engage in hydrogen bonding interactions, while the alkyl chains can influence membrane permeability and binding affinity. These features make it an attractive scaffold for designing molecules that can modulate biological pathways effectively.
Recent research has begun to explore the pharmacological profile of derivatives similar to Methyl({2-l-(propa-n_2-yI)-lH-pyra-zoIe-l4-yIpropa-n_2-yI})amine. Studies have shown that certain pyrazole-based compounds exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some derivatives have demonstrated antimicrobial activity against a range of pathogens, including bacteria and fungi. These findings suggest that Methyl({21-(propa-n_22-yI)-lH-pyra-zol-l4-yIpropa-n_22-yI})amine could be a valuable starting point for developing novel therapeutic agents.
The biocompatibility and solubility profile of Methyl({21-(propa-n_22-yI)-lH-pyra-zol-l4-yIpropa-n_22-yI})amine are also important considerations in its potential application as a pharmaceutical compound. Preliminary studies indicate that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various drug delivery systems. Furthermore, its biodegradability suggests that it is less likely to accumulate in the environment, reducing potential ecological concerns.
In conclusion, Methyl({21-(propa-n_22-yI)-lH-pyra-zol-l4-yIpropa-n_22-yI})amine, identified by its CAS number 2229256--95--3, represents an exciting avenue for medicinal chemistry research. Its unique structural features, coupled with promising preliminary biological activities, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are poised to play a significant role in the development of next-generation pharmaceuticals.
2229256-95-3 (methyl({2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-yl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)